![molecular formula C13H14N4O2 B2915422 N-(pyridin-2-ylmethyl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxamide CAS No. 1421482-53-2](/img/structure/B2915422.png)
N-(pyridin-2-ylmethyl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxamide
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Overview
Description
Synthesis Analysis
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Cyclization of 5-Acetyl-4-Aminopyrimidines
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Diels–Alder Reaction
Scientific Research Applications
Synthesis and Characterization
- Researchers have developed methods for the synthesis and characterization of heterocyclic compounds incorporating the pyrazolo[5,1-b][1,3]oxazine motif. These efforts include the synthesis of pyrazolo[3,4-b]pyridine derivatives, exploring their potential in creating bioactive molecules with antiviral, antimicrobial, and anticancer properties (Attaby et al., 2007), (Bondock et al., 2008).
Antimicrobial and Antitubercular Activity
- A novel series of compounds derived from pyrazolo[1,5-a]pyrimidine analogs have been synthesized and tested for their antimicrobial and antitubercular activities. Some of these compounds have shown promising in vitro potency against drug-susceptible and multidrug-resistant strains of Mycobacterium tuberculosis, suggesting their potential as lead compounds for antitubercular drug discovery (Tang et al., 2015).
Insecticidal Agents
- The biochemical impacts of new bioactive sulfonamide thiazole derivatives, which could potentially serve as insecticidal agents against the cotton leafworm, have been investigated. These derivatives incorporate the pyrazolo[5,1-c][1,2,4]triazine structure, demonstrating the versatility of this chemical motif in contributing to the development of novel insecticidal compounds (Soliman et al., 2020).
Anticancer Properties
- Research into carboxamides, sulfonamides, ureas, and thioureas derived from 1,2,4-oxadiazol-3-ylmethyl-piperazin-1-yl substituted with pyrazolo[1,5-a]pyrimidine derivatives has revealed a subset of these compounds to exhibit significant anticancer activity against various cancer cell lines. This highlights the potential of the pyrazolo[5,1-b][1,3]oxazine structure in the development of new anticancer therapies (Kumar et al., 2016).
Mechanism of Action
Target of Action
Similar compounds have been known to interact with various enzymes and receptors .
Mode of Action
It’s known that n-(pyridin-2-ylmethyl)oxalamide derivatives, which share a similar structure, can act as efficient ligands for the cu-catalyzed n-arylation of oxazolidinones and amides with (hetero)aryl iodides . This suggests that the compound might interact with its targets through similar mechanisms.
Biochemical Pathways
Compounds with similar structures have been known to influence various biochemical pathways .
Result of Action
Similar compounds have been known to exhibit various biological activities .
Action Environment
It’s known that environmental conditions can significantly impact the activity and stability of similar compounds .
properties
IUPAC Name |
N-(pyridin-2-ylmethyl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N4O2/c18-12(15-8-10-4-1-2-5-14-10)11-9-16-17-6-3-7-19-13(11)17/h1-2,4-5,9H,3,6-8H2,(H,15,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MTOYSIOIHAYXME-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2C(=C(C=N2)C(=O)NCC3=CC=CC=N3)OC1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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